Cas no 5556-84-3 (2,3,5-Trimethoxybenzaldehyde)

2,3,5-Trimethoxybenzaldehyde structure
2,3,5-Trimethoxybenzaldehyde structure
Product Name:2,3,5-Trimethoxybenzaldehyde
CAS No:5556-84-3
MF:C10H12O4
MW:196.199883460999
MDL:MFCD09835365
CID:351480
PubChem ID:10285862
Update Time:2025-04-19

2,3,5-Trimethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2,3,5-trimethoxy-
    • 2,3,5-Trimethoxybenzaldehyde
    • 2,3,5-Trimethoxybenz
    • 2,3,5-Trimethoxybenzaldehyd
    • 2,3,5-Trimethoxy-benzaldehyd
    • 2,3,5-trimethoxy-benzaldehyde
    • Asaronaldehyd
    • CTK1F6524
    • TL8003626
    • EN300-99569
    • 3J6AG33TAR
    • 5556-84-3
    • Z1198233599
    • Benzaldehyde,2,3,5-trimethoxy
    • DTXSID60437757
    • AKOS006326442
    • SCHEMBL1002582
    • UNII-3J6AG33TAR
    • C10H12O4
    • DB-127377
    • DTXCID90388581
    • MDL: MFCD09835365
    • Inchi: 1S/C10H12O4/c1-12-8-4-7(6-11)10(14-3)9(5-8)13-2/h4-6H,1-3H3
    • InChI Key: NSEBBFDHPSOJLT-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC(=CC=1C=O)OC)OC

Computed Properties

  • Exact Mass: 196.07356
  • Monoisotopic Mass: 196.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76

2,3,5-Trimethoxybenzaldehyde Pricemore >>

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